Benzyl phenyl sulfone
Overview
Description
Benzyl phenyl sulfone is a chemical compound with the molecular formula C13H12O2S . It has a molecular weight of 232.298 . The IUPAC name for this compound is [(phenylmethyl)sulfonyl]benzene .
Synthesis Analysis
The synthesis of benzyl phenyl sulfone involves the nucleophilic substitution of benzylic carbonates with sodium arenesulfinates in DMSO at 80°C . This reaction is catalyzed by a palladium complex generated in situ from [Pd (η 3 -C 3 H 5)Cl] 2 and DPEphos [bis (2-diphenylphosphinophenyl)ether] .
Molecular Structure Analysis
The molecular structure of benzyl phenyl sulfone consists of a benzyl group (C6H5CH2-) and a phenyl group (C6H5-) attached to a sulfonyl group (-SO2-) . The 3D structure of the compound can be viewed using Java or Javascript .
Chemical Reactions Analysis
Benzyl phenyl sulfone undergoes pyrolysis at 290°C to yield stillbene and toluene . The mechanism of pyrolysis of dibenzyl sulfones at 600-700°C has been reported .
Physical And Chemical Properties Analysis
Benzyl phenyl sulfone has a density of 1.2±0.1 g/cm3, a boiling point of 421.4±28.0 °C at 760 mmHg, and a flash point of 263.1±16.7 °C . It has a molar refractivity of 64.9±0.4 cm3, a polar surface area of 43 Å2, and a molar volume of 191.9±3.0 cm3 .
Scientific Research Applications
Basic Properties
Benzyl phenyl sulfone has the formula C13H12O2S and a molecular weight of 232.298 . It’s a compound that has been studied extensively in the field of synthetic organic chemistry .
Use in Heterocyclic Synthesis
Benzyl phenyl sulfone is considered to be one of the most important synthons in the field of synthetic organic chemistry . It’s an active C–H acid which has been widely used as a nucleophile in many organic transformations .
Synthesis of Ring Systems
Benzyl phenyl sulfone has been used for the synthesis of five- and six-membered ring systems containing one or two heteroatoms . It has also been used as a starting material for the synthesis of fused heterocycles, cyclopropane, cyclopentene, and cyclohexanone derivatives .
Synthesis of Ketosulfones and Diketones
Benzyl phenyl sulfone has been used for the synthesis of γ - and δ -ketosulfones, 1,4-diketones, amides, ethers, and substituted benzene derivatives due to its high synthetic importance .
Use in Electrophilic Reactions
Benzyl phenyl sulfone is a reactive intermediate in electrophilic reactions such as halogenation, alkylation, arylation, heteroarylation, and coupling reactions . It’s also involved in other types of reactions such as Diels–Alder condensation with aldehydes and desulfonylation .
Pyrolysis
Benzyl sulfone (Dibenzyl sulfone) on pyrolysis at 290°C yields stillbene and toluene . The mechanism of pyrolysis of dibenzyl sulfones at 600-700°C has been reported .
Formation of Sodium Salt
Benzyl sulfone forms sodium salt with metallic sodium and with sodium ethoxide .
Photochemistry
The photochemistry of benzylic sulfonyl compounds has been studied, and it’s known that sulfonyl radicals play a significant role in these reactions .
Safety and Hazards
properties
IUPAC Name |
benzenesulfonylmethylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O2S/c14-16(15,13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FABCMLOTUSCWOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10185059 |
Source
|
| Record name | Benzene, ((phenylmethyl)sulfonyl)-, (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10185059 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl phenyl sulfone | |
CAS RN |
3112-88-7 |
Source
|
| Record name | [(Phenylmethyl)sulfonyl]benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3112-88-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sulfone, benzyl phenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003112887 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzyl phenyl sulfone | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=15407 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, ((phenylmethyl)sulfonyl)-, (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10185059 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [(phenylmethyl)sulphonyl]benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.525 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Benzyl phenyl sulfone | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/33EH6K4PRB | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Ethanone, 1-[4-(1-hydroxy-1-methylethyl)phenyl]-](/img/structure/B1265602.png)
